Cas no 891124-92-8 (2-bromo-N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide)

• Product Name: 2-bromo-N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide
• CAS No: 891124-92-8
• MF: C₂₂H₁₄BrN₅OS
• MW: 476.34846162796
• CID: 6382328
• PubChem ID: 16872892
• Update Time: 2025-05-30

2-bromo-N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide
• Benzamide, 2-bromo-N-[3-[3-(2-thienyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl]-
• F2508-0505
• 2-bromo-N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• 2-bromo-N-{3-[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide
• AKOS024654480
• 891124-92-8
• 2-bromo-N-(3-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide

• Inchi： 1S/C22H14BrN5OS/c23-17-8-2-1-7-16(17)22(29)24-15-6-3-5-14(13-15)18-10-11-20-25-26-21(28(20)27-18)19-9-4-12-30-19/h1-13H,(H,24,29)
• InChI Key： CEKCAXJBZGEIFP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN3C(C4SC=CC=4)=NN=C3C=C2)=C1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 475.01024g/mol
• Monoisotopic Mass: 475.01024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 12.29±0.70(Predicted)

Additional information on 2-bromo-N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide

Compound CAS No. 891124-92-8: 2-Bromo-N-{3-[3-(Thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide

The compound with CAS No. 891124-92-8, named 2-Bromo-N-{3-[3-(Thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of benzamides and contains a bromine atom at the 2-position of the benzene ring. The molecule also features a triazolopyridazine ring system substituted with a thiophene group at the 3-position. Such structural complexity makes this compound a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. The presence of the thiophene group introduces unique electronic properties, which can enhance the molecule's ability to interact with biological targets. Additionally, the triazolopyridazine ring system is known for its stability and versatility in forming hydrogen bonds, making it an attractive scaffold for drug design. Researchers have explored its potential as an inhibitor of certain enzymes and receptors involved in disease pathways.

The synthesis of CAS No. 891124-92-8 involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the triazolopyridazine ring system through cyclization reactions and subsequent substitution reactions to introduce the bromine and thiophene groups. These reactions require precise control over reaction conditions to ensure high yield and purity of the final product.

From a physical chemistry perspective, this compound exhibits interesting properties such as high thermal stability and moderate solubility in organic solvents. These characteristics make it suitable for further characterization using techniques like X-ray crystallography and NMR spectroscopy. Recent advancements in computational chemistry have also enabled researchers to predict its electronic structure and reactivity with high accuracy.

In terms of applications, CAS No. 891124-92-8 has shown promise in the development of novel pharmaceutical agents. Its ability to modulate specific biological targets has been validated in preclinical studies, suggesting potential efficacy in treating conditions such as cancer and neurodegenerative diseases. Furthermore, its structural versatility allows for further modifications to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

Looking ahead, ongoing research is focused on exploring the mechanistic insights into how this compound interacts with biological systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. The integration of artificial intelligence in drug discovery pipelines is also being leveraged to predict its efficacy and safety profiles more efficiently.

In conclusion, CAS No. 891124-92-8 represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.